Cas no 2137784-29-1 (1H-Pyrrole-3-carboxylic acid, 5-cyclopentyl-2-ethyl-)

• Product Name: 1H-Pyrrole-3-carboxylic acid, 5-cyclopentyl-2-ethyl-
• CAS No: 2137784-29-1
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5258896
• Update Time: 2025-10-28

1H-Pyrrole-3-carboxylic acid, 5-cyclopentyl-2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 5-cyclopentyl-2-ethyl-

• Inchi： 1S/C12H17NO2/c1-2-10-9(12(14)15)7-11(13-10)8-5-3-4-6-8/h7-8,13H,2-6H2,1H3,(H,14,15)
• InChI Key： FYEHQVZZBVFTLJ-UHFFFAOYSA-N
• SMILES： N1C(C2CCCC2)=CC(C(O)=O)=C1CC

Additional information on 1H-Pyrrole-3-carboxylic acid, 5-cyclopentyl-2-ethyl-

1H-Pyrrole-3-carboxylic acid, 5-cyclopentyl-2-ethyl-

1H-Pyrrole-3-carboxylic acid, 5-cyclopentyl-2-ethyl is a compound with the CAS number 2137784-29-1, and it belongs to the class of pyrrole derivatives. This compound has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound consists of a pyrrole ring substituted with a carboxylic acid group at position 3, a cyclopentyl group at position 5, and an ethyl group at position 2. These substituents contribute to its versatility and reactivity in different chemical environments.

Recent studies have highlighted the importance of pyrrole derivatives in drug discovery. The presence of the carboxylic acid group in 1H-pyrrole-3-carboxylic acid, 5-cyclopentyl-2-ethyl makes it a potential candidate for forming bioactive molecules through various chemical transformations. For instance, the carboxylic acid can be converted into an ester or amide, which are common functional groups in pharmaceutical compounds. The cyclopentyl and ethyl substituents add bulk and hydrophobicity to the molecule, which can influence its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

In the context of agrochemicals, pyrrole derivatives have shown promise as fungicides and herbicides. The unique electronic properties of the pyrrole ring, combined with the steric effects introduced by the cyclopentyl and ethyl groups, make this compound a potential lead for developing new agricultural chemicals. Researchers have explored the synthesis of similar compounds with enhanced bioactivity by modifying the substituents on the pyrrole ring.

From a materials science perspective, pyrrole derivatives are being investigated for their role in organic electronics. The conjugated π-system of the pyrrole ring can contribute to electronic properties such as conductivity and semiconductivity. By introducing different substituents like cyclopentyl and ethyl groups, chemists can tune these properties to suit specific applications in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other electronic devices.

The synthesis of 1H-pyrrole-3-carboxylic acid, 5-cyclopentyl-2-ethyl typically involves multi-step organic reactions. One common approach is the substitution of a suitable pyrrole derivative with appropriate electrophiles or nucleophiles to introduce the desired substituents. The use of modern synthetic techniques such as microwave-assisted synthesis or catalytic methods has significantly improved the efficiency and yield of these reactions.

Recent advancements in computational chemistry have also played a crucial role in understanding the properties of pyrrole derivatives like this compound. Computational models have been used to predict its electronic structure, reactivity, and interactions with biological systems. These insights guide experimental chemists in designing more efficient synthetic pathways and optimizing the compound's properties for specific applications.

In conclusion, 1H-pyrrole-3-carboxylic acid, 5-cyclopentyl-2-ethyl (CAS No: 2137784-29-1) is a versatile compound with potential applications across multiple disciplines. Its unique structure allows for a wide range of chemical transformations that can lead to novel bioactive molecules and advanced materials. As research continues to uncover new possibilities for this compound, it remains an important area of focus for chemists and material scientists alike.